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Compound Focus: Pamiparib

CAS No.: 1446261-44-4

Cat. No.: S002063

Pamiparib Mass Balance and Key Metabolite Data

Parameter Value / Identity Details / Notes

Administered Dose 60 mg / 100 pCi [**C]-pamiparib  Single oral dose [1]

Recovery of 84.7% £ 3.5% Mean cumulative excretion in excreta [1]
Radioactivity

Fecal Excretion 2.11% (mean) Unchanged parent drug [1]

Renal Excretion 1.11% (mean) Unchanged parent drug [1]

Primary Metabolites M3 (dehydrogenated oxidative Most abundant metabolite in plasma,
product) urine, and feces [1]

| Other Metabolic Pathways | - N-oxidation

e Oxidation of pyrrolidine ring | Primary routes of metabolism [1] | | Involved CYP Enzymes | CYP2CS,
CYP3A | Determined via CYP phenotyping [1] |
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Experimental Methodology

The quantitative data comes from a phase 1, open-label study (NCT03991494) designed to investigate the

absorption, metabolism, and excretion of pamiparib [1].

¢ Patient Population: The study involved 4 patients with advanced solid tumors [1]. Administration

to patients was necessary due to the drug's clastogenic activity [1].

e Dosing: Patients received a single oral dose of 60 mg pamiparib containing approximately 100
pCi of [*4C]-pamiparib while fasting [1].

e Sample Collection: Blood, plasma, urine, and feces were collected extensively. Patients remained in
the clinic until about 90% of the radioactive dose was recovered or very low levels were excreted
for two consecutive days [1].

e Bioanalysis: The study determined total radioactivity in excreta, blood, and plasma. Plasma
concentrations of unchanged pamiparib were measured, and metabolite profiles were identified
in plasma, urine, and feces [1].

Metabolic Pathway and Drug Interactions

The metabolic fate of pamiparib and its potential for interactions with other drugs can be visualized as
follows. The diagram illustrates that pamiparib is primarily metabolized by two CYP450 enzymes, leading

to several metabolites, and shows the effects of co-administered drugs.
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Pamiparib Metabolic Pathway
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Diagram of pamiparib metabolism and key interactions. The diagram shows that pamiparib is metabolized
mainly by CYP2C8 and CYP3A enzymes [1]. Metabolite M3 is the most abundant dehydrogenated
oxidative product [1]. This metabolism underpins its drug-drug interaction profile: co-administration with a
strong CYP3A inducer (e.g., rifampin) significantly reduces pamiparib exposure, while a strong CYP3A

inhibitor (e.g., itraconazole) has no clinically relevant effect [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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